2-Iodo-3-methylbenzoic acid

• IUPAC Name: 2-iodo-3-methylbenzoic acid
• InChI: InChI=1S/C8H7IO2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key: PZUXUOZSSYKAMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)O)I
• Molecular Formula: C8H7IO2
• DSSTOX Substance ID: DTXSID50374763
• Molecular Weight: 262.04 g/mol
• CAS No.: 108078-14-4

Description

2-Iodo-3-methylbenzoic acid is a useful research compound. Its molecular formula is C8H7IO2 and its molecular weight is 262.04 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Applications :

  • Aromatization of Tetrahydro-β-carbolines : IBX is effective in the aromatization of tetrahydro-β-carbolines under mild conditions, which aids in the synthesis of marine indole alkaloid eudistomin U. This demonstrates its utility in complex organic syntheses (Panarese & Waters, 2010).

• Diverse Organic Synthesis Applications :

  • Wide Range of Applications : Beyond its role in the oxidation of alcohols, IBX has a broad spectrum of applications in organic synthesis, suggesting potential for novel applications in various fields (Duschek & Kirsch, 2011).

• Mechanistic Insights :

  • Alcohol Oxidation Mechanism : In IBX-mediated alcohol oxidation, the rate-determining step is reductive elimination, not the hypervalent twist. This insight can improve reactivity by adjusting the trans influence with Lewis acids (Jiang et al., 2017).

• Reagent Design :

  • Development of Recyclable Hypervalent Iodine Reagents : Some derivatives of IBX, like 3-[bis(trifluoroacetoxy)iodo]benzoic acid and 3-[hydroxy(tosyloxy)iodo]benzoic acid, are recyclable and can be easily recovered from reaction mixtures, highlighting their potential in sustainable chemistry applications (Yusubov et al., 2008).

• Structural Analysis :

  • Crystal Structure Studies : The crystal structure of related compounds like 2-amino-3-methylbenzoic acid offers insights into their synthesis and interactions, contributing to a better understanding of their chemical properties (Brown & Marsh, 1963).

• Environmental Applications :

  • Photocatalytic Degradation : Studies have shown that photocatalytic degradation of compounds like o-methylbenzoic acid in TiO2 aqueous suspension is influenced by pH and anions, which has implications for environmental cleanup and pollution control (Wang et al., 2000).

Safety and Hazards

Users should avoid contact with skin and eyes, avoid formation of dust and aerosols, and use personal protective equipment when handling 2-Iodo-3-methylbenzoic acid. It should be used only outdoors or in a well-ventilated area.

Relevant Papers Unfortunately, the search results did not provide specific papers related to this compound.

Mechanism of Action

Target of Action

It’s known that benzoic acid derivatives can interact with various biological targets, including enzymes and receptors, influencing their activity .

Mode of Action

It’s known that iodinated benzoic acid derivatives can participate in various chemical reactions, such as free radical bromination and nucleophilic substitution . These reactions can lead to changes in the target molecules, potentially altering their function.

Biochemical Pathways

It’s known that the compound can be used in the synthesis of isocoumarins via a sonogashira reaction followed by spontaneous cyclization . Isocoumarins are a class of organic compounds that have been studied for their potential antitumor activity .

Pharmacokinetics

The compound’s molecular weight of 2620445 suggests that it may have reasonable bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.

Result of Action

The compound’s use in the synthesis of potential antitumor agents suggests that it may have effects on cellular proliferation .

Biochemical Analysis

Cellular Effects

It is known to cause irritation of the digestive tract and may be harmful if swallowed . It also causes respiratory tract irritation and may be harmful if inhaled .

Molecular Mechanism

It is known to participate in free radical bromination, nucleophilic substitution, and oxidation

Temporal Effects in Laboratory Settings

It is known to have a melting point of 150-153 °C .

Dosage Effects in Animal Models

It is known to cause eye and skin irritation .

Metabolic Pathways

It is known to participate in the synthesis of methyl 2-iodo-3-methylbenzoate .

Customer Q & A

Q1: What is the significance of 2-Iodo-3-methylbenzoic acid in the synthesis of benziodoxolone derivatives?

A1: this compound serves as a crucial starting material in the synthesis of 1-aryl-7-methylbenziodoxolones. [] The research highlights a novel one-pot procedure using Oxone® (2KHSO5·KHSO4·K2SO4) as an environmentally friendly oxidant to facilitate this reaction. This method enables the formation of the 7-methylbenziodoxolone ring system, which exhibits enhanced reactivity towards nucleophiles compared to unsubstituted 1-arylbenziodoxolones. [] This enhanced reactivity makes these compounds particularly interesting for further synthetic applications.